![molecular formula C18H25N3O2 B2558624 2-(Azepan-1-yl)-N-[cyano-(2-methoxyphenyl)methyl]propanamide CAS No. 1436017-80-9](/img/structure/B2558624.png)
2-(Azepan-1-yl)-N-[cyano-(2-methoxyphenyl)methyl]propanamide
Description
Scientific Research Applications
Organic Synthesis
This compound can be used as a building block in organic synthesis, particularly in the formation of cyano derivatives. The cyano group is a versatile functional group that can be transformed into various other functionalities, making it valuable in synthetic chemistry .
Medicinal Chemistry
In medicinal chemistry, the compound’s structure could be modified to create new molecules with potential pharmacological activities. Its cyano and methoxyphenyl groups are common in drug molecules, which may interact with biological targets .
Material Science
The methoxyphenyl group of the compound can influence the electronic properties of materials. This could be explored for the development of new materials with specific optical or electronic characteristics .
Catalysis
The compound could be used in catalytic processes, especially in reactions where the cyano group acts as a ligand, facilitating the formation of coordination complexes with metals. This can be crucial in developing new catalytic systems .
Fluorescent Probes
Derivatives of this compound could be synthesized to function as fluorescent probes. The structural features of the compound, such as the methoxyphenyl group, can be fine-tuned to emit fluorescence at specific wavelengths .
Proteomics
In proteomics, the compound could be used to modify peptides or proteins. The reactivity of the cyano group allows for selective binding to amino acid residues, which can be useful in studying protein structure and function .
Agrochemistry
The compound’s structure could be modified to create new agrochemicals. The cyano group, in particular, is found in many pesticides and herbicides, and its reactivity can be harnessed to develop new compounds for agricultural use .
Environmental Chemistry
Lastly, this compound could be used in environmental chemistry to remove pollutants. The cyano group can react with various contaminants, potentially leading to the development of new methods for pollution remediation .
properties
IUPAC Name |
2-(azepan-1-yl)-N-[cyano-(2-methoxyphenyl)methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O2/c1-14(21-11-7-3-4-8-12-21)18(22)20-16(13-19)15-9-5-6-10-17(15)23-2/h5-6,9-10,14,16H,3-4,7-8,11-12H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IETVSVJQLYNXKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C#N)C1=CC=CC=C1OC)N2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Azepan-1-YL)-N-[cyano(2-methoxyphenyl)methyl]propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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